Cas no 517-69-1 (5H-Benzo[g]-1,3-benzodioxolo[6,5,4-de]quinolin-10-ol,6,7,7a,8-tetrahydro-11-methoxy-, (7aS)-)

• Product Name: 5H-Benzo[g]-1,3-benzodioxolo[6,5,4-de]quinolin-10-ol,6,7,7a,8-tetrahydro-11-methoxy-, (7aS)-
• CAS No: 517-69-1
• MF: C₁₈H₁₇NO₄
• MW: 311.331885099411
• CID: 370154
• PubChem ID: 160502
• Update Time: 2025-07-13

5H-Benzo[g]-1,3-benzodioxolo[6,5,4-de]quinolin-10-ol,6,7,7a,8-tetrahydro-11-methoxy-, (7aS)- Chemical and Physical Properties

Names and Identifiers

• 5H-Benzo[g]-1,3-benzodioxolo[6,5,4-de]quinolin-10-ol,6,7,7a,8-tetrahydro-11-methoxy-, (7aS)-
• actinodaphine
• (7aS)-11-Methoxy-6,7,7a,8-tetrahydro-5H-[1,3]benzodioxolo[6,5,4-de]benzo[g]quinolin-10-ol
• 10-Methoxy-1,2-(methylenedioxy)-6aa-noraporphin-9-ol
• (+)-Actinodaphnine
• 5H-BENZO(G)-1,3-BENZODIOXOLO(6,5,4-DE)QUINOLIN-10-OL, 6,7,7A,8-TETRAHYDRO-11-METHOXY-, (7AS)-
• UNII-227M8EVC3T
• SCHEMBL2450424
• 517-69-1
• 11-Methoxy-6,7,7a,8-tetrahydro-2H,5H-[1,3]benzodioxolo[6,5,4-de]benzo[g]quinolin-10-ol
• (12S)-17-methoxy-3,5-dioxa-11-azapentacyclo[10.7.1.02,6.08,20.014,19]icosa-1(20),2(6),7,14,16,18-hexaen-16-ol
• (S)-11-methoxy-6,7,7a,8-tetrahydro-5H-benzo[g][1,3]dioxolo[4',5':4,5]benzo[1,2,3-de]quinolin-10-ol
• Q27105670
• 227M8EVC3T
• CHEBI:2444
• AKOS040763295
• CHEMBL518088
• ACTINODAPHNINE [MI]
• Actinodaphoine
• C09322
• 5H-Benzo(g)-1,3-benzodioxo(6,5,4-de)quinoline-10-ol, 6,7,7a,8-tetrahydro-1-methoxy-, (G)-
• 1,2-Methylenedioxy-9-hydroxy-10-methoxynoraporphine
• DTXSID10965974
• Actinodaphnine
• (-)-(7aR)-11-Methoxy-6,7,7a,8-tetrahydro-5H-[1,3]benzodioxolo[6,5,4-de]benzo[g]quinolin-10-ol
• SPECTRUM IN ACCORDANCE WITH THE ONE IN SCIFINDER
• 6aalpha-Noraporphin-9-ol, 10-methoxy-1,2-(methylenedioxy)-
• (S)-11-Methoxy-6,7,7a,8-tetrahydro-5H-(1,3)dioxolo(4',5':4,5)benzo(1,2,3-de)benzo(g)quinolin-10-ol
• (S)-11-Methoxy-6,7,7a,8-tetrahydro-5H-[1,3]dioxolo[4',5':4,5]benzo[1,2,3-de]benzo[g]quinolin-10-ol
• 6a.alpha.-Noraporphin-9-ol, 10-methoxy-1,2-(methylenedioxy)-
• 5H-Benzo[g]-1,3-benzodioxolo[6,5,4-de]quinolin-10-ol, 6,7,7a,8-tetrahydro-11-methoxy-, (7aS)-
• (S)-11-methoxy-6,7,7a,8-tetrahydro-5H-benzo(g)(1,3)dioxolo(4',5':4,5)benzo(1,2,3-de)quinolin-10-ol
• (+)-1,2-Methylenedioxy-9-hydroxy-10-methoxynoraporphine
• 5H-Benzo[g]-1,3-benzodioxolo[6,5,4-de]quinolin-10-ol, 6,7,7a,8-tetrahydro-11-methoxy-, (S)-
• (12S)-17-methoxy-3,5-dioxa-11-azapentacyclo(10.7.1.02,6.08,20.014,19)icosa-1(20),2(6),7,14,16,18-hexaen-16-ol
• 5H-Benzo(g)-1,3-benzodioxolo(6,5,4-de)quinolin-10-ol, 6,7,7a,8-tetrahydro-11-methoxy-, (S)-

• Inchi： 1S/C18H17NO4/c1-21-14-7-11-10(5-13(14)20)4-12-16-9(2-3-19-12)6-15-18(17(11)16)23-8-22-15/h5-7,12,19-20H,2-4,8H2,1H3/t12-/m0/s1
• InChI Key： VYJUHRAQPIBWNV-LBPRGKRZSA-N
• SMILES： O1COC2=CC3CCN[C@H]4CC5C=C(C(=CC=5C(=C12)C4=3)OC)O

Computed Properties

• Exact Mass: 311.11581
• Monoisotopic Mass: 311.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 60Ų

Experimental Properties

• Density: 1.369
• Melting Point: 211°
• Boiling Point: 527.5°Cat760mmHg
• Flash Point: 272.8°C
• Refractive Index: 1.659
• PSA: 59.95
• Specific Rotation: D20 +33° (ethanol)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aporphines Aporphines
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aporphines

Additional information on 5H-Benzo[g]-1,3-benzodioxolo[6,5,4-de]quinolin-10-ol,6,7,7a,8-tetrahydro-11-methoxy-, (7aS)-

Chemical Profile of 5H-Benzo[g]-1,3-benzodioxolo[6,5,4-de]quinolin-10-ol,6,7,7a,8-tetrahydro-11-methoxy-, (7aS) and Its Significance in Modern Research

5H-Benzo[g]-1,3-benzodioxolo[6,5,4-de]quinolin-10-ol,6,7,7a,8-tetrahydro-11-methoxy-, (7aS) (CAS No. 517-69-1) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This molecule belongs to the benzodioxole and quinoline families, which are well-documented for their diverse biological activities and potential therapeutic applications. The unique scaffold of this compound, characterized by its fused rings and functional groups, positions it as a promising candidate for further investigation in drug discovery and molecular biology.

The chemical structure of 5H-Benzo[g]-1,3-benzodioxolo[6,5,4-de]quinolin-10-ol,6,7,7a,8-tetrahydro-11-methoxy-, (7aS) features a benzo[g]quinoline core with an embedded benzodioxole moiety. This arrangement creates a rigid framework that can interact with biological targets in specific ways. The presence of hydroxyl and methoxy groups further enhances its potential reactivity and binding affinity. Such structural features are often exploited in medicinal chemistry to modulate pharmacokinetic properties and improve bioavailability.

In recent years, there has been a surge in interest regarding heterocyclic compounds with complex architectures due to their ability to mimic natural products and exhibit multifaceted biological activities. The benzo[g]-1,3-benzodioxolo[6,5,4-de]quinoline scaffold has been explored for its potential in treating various diseases, including cancer and infectious disorders. Preliminary studies have suggested that this compound may interfere with key cellular pathways involved in tumor growth and progression. Additionally, its structural similarity to known bioactive molecules makes it a valuable scaffold for structure-activity relationship (SAR) studies.

The (7aS) configuration of the molecule is particularly noteworthy as stereochemistry plays a crucial role in determining the biological efficacy of many pharmaceuticals. The specific stereoisomerization at the 7a position can significantly influence how the compound interacts with enzymes and receptors. Researchers have employed advanced computational methods to predict the binding modes of this isomer to target proteins. These simulations have provided insights into its potential mechanisms of action and have guided the design of more potent derivatives.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 5H-Benzo[g]-1,3-benzodioxolo[6,5,4-de]quinolin-10-ol,6,7,7a,8-tetrahydro-11-methoxy-, (7aS) on a scalable basis. These synthetic routes have incorporated modern techniques such as transition metal catalysis and flow chemistry to improve yield and purity. The ability to produce this compound reliably is essential for conducting thorough pharmacological evaluations and for advancing it towards clinical trials.

The biological evaluation of 5H-Benzo[g]-1,3-benzodioxolo[6,5,4-de]quinolin-10-ol, particularly its derivatives, has revealed intriguing properties that warrant further exploration. In vitro assays have demonstrated its ability to inhibit certain kinases associated with cancer cell proliferation. Moreover, preliminary animal studies have shown promise in terms of toxicity profilesand pharmacokinetic behavior when administered orally or intravenously. These findings align with the broader trend of identifying novel chemotypes that can address unmet medical needs.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for drug development programs targeting neglected tropical diseases (NTDs). Many NTDs disproportionately affect regions with limited access to healthcare, making the discovery of new therapeutic agents particularly urgent. The structural complexity of benzo[g]-1,3-benzodioxolo[6,5,4-de]quinoline derivatives suggests that they may possess unique mechanisms of action against pathogens that are resistant to existing treatments.

The integration of machine learning algorithms has accelerated the process of identifying promising candidates from large chemical libraries. By leveraging datasets containing known bioactive compounds, researchers can predict which analogs of 5H-Benzo[g]-1,3-benzodioxolo[6,5,4-de]quinolin-10-ol may exhibit enhanced efficacy or improved pharmacological properties. This high-throughput virtual screening approach has complemented traditional experimental methods by providing rapid insights into molecular interactions.

The development of novel analytical techniques has also contributed to our understanding of this compound's behavior in biological systems. Mass spectrometry-based methods allow for precise quantification while high-resolution imaging techniques enable visualization at the cellular level. These tools are indispensable for characterizing metabolic pathwaysand assessing drug distribution within tissues.

The future directionof research on CAS No 517-69-1 lies in elucidating its exact mechanism(s)of action through interdisciplinary collaborations between chemists, biologists,and clinicians. By combining experimental data with computational modeling, scientists can refine hypotheses about how this molecule interacts with biological targetsand how these interactions translate into therapeutic effects.

In conclusion,the compound identified by CAS No 517-69-1 represents an exciting opportunity for innovation in medicinal chemistryand drug discovery programs targeting both common diseasesand neglected tropical conditions.* Its unique structural features, coupled with promising preliminary findings, position it as a valuable asset for ongoing research efforts.* As methodologies advance,* so too will our ability*to harness*the full potential*of molecules like *this one.*